molecular formula C8H15NO B8816870 2-(2-Azaspiro[3.3]heptan-2-yl)ethanol CAS No. 743438-38-2

2-(2-Azaspiro[3.3]heptan-2-yl)ethanol

Cat. No. B8816870
M. Wt: 141.21 g/mol
InChI Key: CAKSCSROVVFKLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Azaspiro[3.3]heptan-2-yl)ethanol is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Azaspiro[3.3]heptan-2-yl)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Azaspiro[3.3]heptan-2-yl)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

743438-38-2

Product Name

2-(2-Azaspiro[3.3]heptan-2-yl)ethanol

Molecular Formula

C8H15NO

Molecular Weight

141.21 g/mol

IUPAC Name

2-(2-azaspiro[3.3]heptan-2-yl)ethanol

InChI

InChI=1S/C8H15NO/c10-5-4-9-6-8(7-9)2-1-3-8/h10H,1-7H2

InChI Key

CAKSCSROVVFKLM-UHFFFAOYSA-N

Canonical SMILES

C1CC2(C1)CN(C2)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a three neck 3 L round bottom flask was added 1,1-bis(bromomethyl)cyclobutane (100 g, 0.43 mol), potassium carbonate (285 g, 2.06 mol), acetonitrile (1000 mL) and ethanolamine (37.8 g, 0.62 mol). The reaction mixture was heated to reflux for 2 days. The reaction mixture was concentrated to half volume and water was added (300 mL). The aqueous layer was extracted with dichloromethane (2×500 mL). The combined organic layers were washed with brine (200 mL), dried over sodium sulfate, filtered, and concentrated to afford the title compound.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
285 g
Type
reactant
Reaction Step One
Quantity
37.8 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step One

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